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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper use of DC4, a

silicone-based grease, for sealing vacuum desiccators. Adherence to these guidelines will

ensure the integrity of the vacuum, prevent leakage, and protect sensitive materials from

moisture and atmospheric contamination.

Introduction to DC4 Grease
DC4, formerly known as Dow Corning 4 Electrical Insulating Compound, is a grease-like

silicone material renowned for its exceptional sealing and lubricating properties.[1][2] It is

chemically inert, moisture-resistant, and maintains its consistency over a wide temperature

range, making it an ideal choice for creating a reliable seal on vacuum desiccators.[1][3] Its low

volatility ensures that it will not vaporize under vacuum and contaminate samples.[1][3][4]

Quantitative Data Summary
The physical and electrical properties of DC4 grease are summarized in the table below. This

data is essential for determining its suitability for specific experimental conditions.
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Property Value

Service Temperature Range -55°C to +200°C (-67°F to +392°F)[3]

Flash Point > 300°C (> 572°F)[5][6]

Specific Gravity > 1 @ 25°C[6]

Dielectric Strength > 450 V/mil[6]

Volume Resistivity 0.1 x 10^15 ohm-cm[6]

Consistency Viscous grease[5]

Color Translucent White[6]

Volatility Low[1][3][4]

Experimental Protocol: Applying DC4 Grease for an
Effective Vacuum Seal
This protocol outlines the step-by-step procedure for applying DC4 grease to a vacuum

desiccator to ensure a high-integrity seal.

Materials Required
DC4 Grease

Lint-free wipes or cloths

Appropriate solvent (e.g., isopropanol, ethanol, or acetone)

Personal Protective Equipment (PPE): gloves, safety glasses

Surface Preparation
Proper preparation of the sealing surfaces is critical for achieving an optimal vacuum seal.

Cleaning: Thoroughly clean the sealing surfaces of both the desiccator lid and the base. Use

a lint-free wipe dampened with a suitable solvent to remove any old grease, dirt, dust, or

other contaminants.[7]
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Drying: Ensure that the cleaned surfaces are completely dry before applying the new grease.

Any residual solvent should be allowed to evaporate fully.

Application of DC4 Grease
The key to a successful seal is the application of a minimal, uniform layer of grease.

Dispensing: Squeeze a small, pea-sized amount of DC4 grease onto a lint-free wipe or

directly onto your gloved finger.[8]

Application: Apply a thin, continuous bead of grease to the ground-glass sealing surface of

the desiccator base or lid.[8][9][10] Avoid applying the grease too close to the inner edge of

the desiccator to prevent it from contaminating the interior.[10]

Spreading: Gently spread the grease into a thin, even film around the entire sealing surface.

[8][9] The goal is to create a translucent, uniform layer without any gaps or clumps.

Assembling the Desiccator
Placing the Lid: Carefully place the lid onto the desiccator base.

Seating the Seal: Gently rotate the lid back and forth a few times.[10] This action will spread

the grease evenly, remove any trapped air bubbles, and ensure a continuous seal. A properly

seated lid will result in a clear, unbroken band of grease visible through the glass.

Checking the Seal: Visually inspect the seal to ensure it is continuous and free of any visible

breaks or channels that could lead to a leak.

Evacuation and Verification
Evacuation: Connect the desiccator to a vacuum pump and slowly evacuate the chamber.

Rapid evacuation can cause the lid to shift and break the seal.

Verification: Once the desired vacuum level is reached, close the stopcock to isolate the

desiccator from the pump. Monitor the vacuum gauge over a period to ensure that the

pressure remains stable. A gradual loss of vacuum indicates a leak in the seal, which may

require re-application of the grease.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chem.libretexts.org/Courses/BethuneCookman_University/B-CU%3A_CH-345_Quantitative_Analysis/CH345_Labs/Demonstrations_and_Techniques/General_Lab_Techniques/Proper_Use_of_a_Desiccator
https://chem.libretexts.org/Courses/BethuneCookman_University/B-CU%3A_CH-345_Quantitative_Analysis/CH345_Labs/Demonstrations_and_Techniques/General_Lab_Techniques/Proper_Use_of_a_Desiccator
https://www.youtube.com/watch?v=Y57KvfGsB6w
https://www.youtube.com/watch?v=vLHIKDtPPa8
https://www.youtube.com/watch?v=vLHIKDtPPa8
https://chem.libretexts.org/Courses/BethuneCookman_University/B-CU%3A_CH-345_Quantitative_Analysis/CH345_Labs/Demonstrations_and_Techniques/General_Lab_Techniques/Proper_Use_of_a_Desiccator
https://www.youtube.com/watch?v=Y57KvfGsB6w
https://www.youtube.com/watch?v=vLHIKDtPPa8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of the Application Workflow
The following diagram illustrates the logical steps for the proper application of DC4 grease to a

vacuum desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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